Cas no 112952-20-2 (1-Allyl-4-(2-chloro-ethyl)-piperazine)

• Product Name: 1-Allyl-4-(2-chloro-ethyl)-piperazine
• CAS No: 112952-20-2
• MF: C₉H₁₉Cl₃N₂
• MW: 261.619559526443
• CID: 135198
• PubChem ID: 17750331
• Update Time: 2025-07-21

1-Allyl-4-(2-chloro-ethyl)-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-(2-chloroethyl)-4-(2-propen-1-yl)-
• 1-(2-chloroethyl)-4-prop-2-enylpiperazine,dihydrochloride
• 1-Allyl-4-(2-chloro ethyl)piperazine
• 1-ALLYL-4-(2-CHLORO-ETHYL)-PIPERAZINE 2 HCL
• 1-Allyl-4-(2-chloro-ethyl)-piperazinedihydrochloride
• 1-Allyl-4-(2-chloroethyl)piperazine dihydrochloride
• 1-allyl-4-(3-chloropropyl)piperazine2HCl
• 1-ALLYL-4-(2-CHLORO-ETHYL)-PIPERAZINE X 2 HCL
• 1-allyl-4-(3-chloropropyl)piperazine dihydrochloride
• 1-(2-Chloroethyl)-4-(prop-2-en-1-yl)piperazine dihydrochloride
• 1-(2-chloroethyl)-4-prop-2-enylpiperazine;dihydrochloride
• FT-0657687
• 1176419-67-2
• 1-Allyl-4-(2-chloro-ethyl)-piperazine dihydrochloride
• DTXSID20590433
• AKOS015914503
• MFCD08060483
• FS-5457
• 112952-20-2
• 1-allyl-4-(2-chloroethyl)piperazinedihydrochloride
• A802707
• J-002879
• 1-(2-chloroethyl)-4-prop-2-enylpiperazine dihydrochloride
• 1-(2-Chloroethyl)-4-(prop-2-en-1-yl)piperazine--hydrogen chloride (1/2)
• 1-ALLYL-4-(2-CHLORO-ETHYL)-PIPERAZINE X 2 HCL >98%
• 1-Allyl-4-(2-chloro ethyl)piperazine dihydrochloride
• 1-Allyl-4-(2-chloro-ethyl)-piperazine

• Inchi： 1S/C9H17ClN2.2ClH/c1-2-4-11-6-8-12(5-3-10)9-7-11;;/h2H,1,3-9H2;2*1H
• InChI Key： WCDVNMXZGUSEKL-UHFFFAOYSA-N
• SMILES： ClCCN1CCN(CC=C)CC1.Cl.Cl

Computed Properties

• Exact Mass: 260.06100
• Monoisotopic Mass: 260.061382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• PSA: 6.48000
• LogP: 2.50860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-Allyl-4-(2-chloro-ethyl)-piperazine

Comprehensive Overview of 1-Allyl-4-(2-chloro-ethyl)-piperazine (CAS No. 112952-20-2): Properties, Applications, and Innovations

1-Allyl-4-(2-chloro-ethyl)-piperazine (CAS No. 112952-20-2) is a specialized organic compound belonging to the piperazine derivatives family. Its unique molecular structure, featuring an allyl group and a chloroethyl moiety, makes it a versatile intermediate in pharmaceutical and agrochemical research. The compound's CAS number 112952-20-2 is frequently searched in scientific databases, reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for piperazine-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 1-Allyl-4-(2-chloro-ethyl)-piperazine for its potential role in designing kinase inhibitors and neurotransmitter modulators. The allyl group offers reactivity for further functionalization, while the chloroethyl chain provides a handle for nucleophilic substitutions, enabling diverse derivatization pathways.

The synthesis of CAS 112952-20-2 typically involves the alkylation of piperazine precursors under controlled conditions. Recent advancements in green chemistry have prompted investigations into solvent-free or catalytic methods to produce this compound with higher atom economy. These innovations align with the global push for sustainable chemical manufacturing, a topic highly searched in academic and industrial forums.

Analytical characterization of 1-Allyl-4-(2-chloro-ethyl)-piperazine employs techniques like NMR (¹H and ¹³C), mass spectrometry, and HPLC purity profiling. The compound's stability under various pH conditions is a recurring research question, especially for formulators developing extended-release pharmaceutical systems. Thermal analysis (DSC/TGA) data is often requested in material safety data sheets for industrial applications.

Beyond pharmaceuticals, CAS 112952-20-2 finds niche applications in polymer science as a crosslinking agent for specialty resins. The piperazine core contributes to thermal stability in polyurethane formulations, while the allyl functionality enables UV-curable coatings – an area gaining traction in eco-friendly material development. Patent literature reveals growing interest in these applications across Asian and European markets.

Regulatory aspects of 1-Allyl-4-(2-chloro-ethyl)-piperazine comply with standard chemical safety protocols. While not classified as hazardous under current GHS criteria, proper handling guidelines are emphasized in technical bulletins. Environmental fate studies show moderate biodegradability, making wastewater treatment considerations essential for large-scale operations – a concern frequently raised in ESG-focused industry discussions.

The future outlook for CAS 112952-20-2 appears promising, with research trends indicating expanded use in bioorthogonal chemistry and targeted drug delivery systems. Its structural features enable conjugation with biomolecules, addressing the growing demand for theranostic agents in precision medicine. These developments position 1-Allyl-4-(2-chloro-ethyl)-piperazine as a compound of continuing scientific and industrial significance.